2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(1,2-dimethylindol-5-yl)methyl]acetamide
• InChI: InChI=1S/C21H24N2O3/c1-14-9-17-10-16(5-7-18(17)23(14)2)13-22-21(24)12-15-6-8-19(25-3)20(11-15)26-4/h5-11H,12-13H2,1-4H3,(H,22,24)
• InChI Key: WTTFRCKEOIXCCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1C)C=CC(=C2)CNC(=O)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H24N2O3
• DSSTOX Substance ID: DTXSID801325924
• Molecular Weight: 352.4 g/mol
• Solubility: 20.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 852137-68-9

Description

2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide, also known as DMINDA, is a synthetic compound that has gained attention for its potential use in scientific research. DMINDA is a member of the indole-based compounds family, which has been found to possess various biological activities.

Mechanism of Action

2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide acts as a reversible inhibitor of the MAO-A enzyme, which results in increased levels of serotonin and norepinephrine in the brain. This leads to an antidepressant and anxiolytic effect. 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide also has affinity for the SERT, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide has been found to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters involved in mood regulation. This leads to an antidepressant and anxiolytic effect. 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide has the advantage of being a selective and potent inhibitor of the MAO-A enzyme, which makes it a promising candidate for the development of new antidepressant and anxiolytic drugs. However, 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide has limitations in terms of its solubility and stability, which may affect its use in lab experiments.

Future Directions

There are several future directions for the study of 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide. One direction is the development of new antidepressant and anxiolytic drugs based on the structure of 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide. Another direction is the investigation of the neuroprotective effects of 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide. Additionally, the development of new synthesis methods for 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide may improve its solubility and stability, which would increase its potential for use in lab experiments.

Synthesis Methods

The synthesis of 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide involves the reaction of 3,4-dimethoxybenzaldehyde with 1,2-dimethyl-1H-indole-5-carboxaldehyde in the presence of sodium triacetoxyborohydride. The resulting intermediate is then treated with N-(tert-butoxycarbonyl)-L-valine and trifluoroacetic acid to obtain 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide. The synthesis method has been optimized to achieve a high yield of 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide with minimal by-products.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to exhibit selective and potent inhibition of the monoamine oxidase A (MAO-A) enzyme, which is involved in the metabolism of neurotransmitters such as serotonin and norepinephrine. 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide has also been found to have affinity for the serotonin transporter (SERT), which regulates the reuptake of serotonin in the brain. These properties make 2-(3,4-dimethoxyphenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide a promising candidate for the development of new antidepressant and anxiolytic drugs.